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Compound of Interest

Compound Name: Irbesartan-d4

Cat. No.: B602480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Irbesartan-d4, a deuterated internal standard essential for the accurate quantification of the

antihypertensive drug Irbesartan in preclinical and clinical research. This document outlines key

technical specifications from various suppliers, detailed experimental protocols for its use in

bioanalytical assays, and workflow visualizations to support study design and execution.

Commercial Suppliers and Product Specifications
Irbesartan-d4 (CAS No. 1216883-23-6) is available from several reputable suppliers catering

to the research community. The following tables summarize the key quantitative data for

Irbesartan-d4 from a selection of commercial sources to facilitate comparison and

procurement.

Table 1: General Product Specifications for Irbesartan-d4
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Supplier CAS Number Molecular Formula
Molecular Weight (
g/mol )

LGC Standards 1216883-23-6 C₂₅H₂₄D₄N₆O 432.55

Cayman Chemical 1216883-23-6 C₂₅H₂₄D₄N₆O 432.6

GlpBio 1216883-23-6 C₂₅H₂₄D₄N₆O 432.6

MedchemExpress 1216883-23-6 C₂₅H₂₄D₄N₆O 432.55

Clearsynth 1216883-23-6 C₂₅H₂₄D₄N₆O 432.55

Sussex Research 1216883-23-6 C₂₅H₂₄D₄N₆O 432.55

ARTIS STANDARDS 1216883-23-6 C₂₅H₂₄D₄N₆O 432.56

Simson Pharma 1216883-23-6 Not Specified Not Specified

Table 2: Quality and Formulation Data for Irbesartan-d4
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Supplier Purity
Isotopic
Enrichment

Formulation
Storage
Temperature

LGC Standards >95% (HPLC) Not Specified Neat Solid +4°C

Cayman

Chemical

≥98%

(Irbesartan)

≥99% deuterated

forms (d₁-d₄);

≤1% d₀

Solid -20°C

GlpBio >99.00% Not Specified Solid -20°C

MedchemExpres

s
99.46% Not Specified Solid

-20°C (1 month),

-80°C (6 months)

Clearsynth ≥90% (HPLC) Not Specified Solid 2-8°C

Sussex

Research
>95% (HPLC) >95% Solid

Ambient

Shipping

ARTIS

STANDARDS
>95% (HPLC) Not Specified Solid Not Specified

Simson Pharma Not Specified Not Specified Not Specified Not Specified

Experimental Protocols: Bioanalysis of Irbesartan
using Irbesartan-d4
Irbesartan-d4 is predominantly used as an internal standard (IS) in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods to ensure the accuracy and precision of

Irbesartan quantification in biological matrices, such as human plasma. The following sections

provide a detailed methodology synthesized from validated bioanalytical procedures.

Preparation of Stock Solutions, Calibration Standards,
and Quality Control Samples
2.1.1. Stock Solutions:

Irbesartan Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount

of Irbesartan reference standard in methanol.
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Irbesartan-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve an appropriate amount of Irbesartan-d4 in methanol.

2.1.2. Working Solutions:

Prepare working solutions for both Irbesartan and Irbesartan-d4 by diluting the stock

solutions with a suitable solvent, typically a methanol/water mixture (e.g., 50:50 v/v), to

achieve the desired concentrations for spiking into plasma.

2.1.3. Calibration Standards (CS) and Quality Control (QC) Samples:

Prepare calibration standards by spiking blank human plasma with the Irbesartan working

solutions to achieve a concentration range that covers the expected in-study sample

concentrations (e.g., 10-5000 ng/mL).

Prepare quality control samples at a minimum of three concentration levels (low, medium,

and high) in blank human plasma in the same manner as the calibration standards.

Sample Preparation from Human Plasma
Two common extraction techniques are employed for the analysis of Irbesartan in plasma:

Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

2.2.1. Liquid-Liquid Extraction (LLE) Protocol:

To a 500 µL aliquot of plasma sample (blank, CS, QC, or unknown), add 50 µL of the

Irbesartan-d4 working solution.

Add 50 µL of 0.5 N HCl to the plasma sample.

Add 2.5 mL of an extraction solvent mixture (e.g., diethyl ether:dichloromethane, 70:30 v/v).

Vortex the mixture for an extended period (e.g., 15 minutes) to ensure thorough extraction.

Centrifuge the samples to separate the organic and aqueous layers.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen.
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Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

2.2.2. Solid-Phase Extraction (SPE) Protocol:

Condition an appropriate SPE cartridge (e.g., C18) according to the manufacturer's

instructions.

Load the plasma sample, to which the Irbesartan-d4 internal standard has been added, onto

the SPE cartridge.

Wash the cartridge with a weak solvent to remove interferences.

Elute the analyte and internal standard with a strong organic solvent.

Evaporate the eluate to dryness and reconstitute in the mobile phase.

LC-MS/MS Instrumentation and Conditions
The following are typical parameters for the chromatographic separation and mass

spectrometric detection of Irbesartan and Irbesartan-d4.

Table 3: Example LC-MS/MS Parameters
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Parameter Condition

Liquid Chromatography

HPLC Column
C18 reverse-phase column (e.g., Ace 5 C18,

100 mm × 4.6 mm, 5 µm)

Mobile Phase
Methanol and 0.1% formic acid in water (70:30

v/v)

Flow Rate 1.0 mL/min

Injection Volume 5-15 µL

Column Temperature Ambient or controlled (e.g., 40°C)

Tandem Mass Spectrometry

Ionization Mode
Electrospray Ionization (ESI), typically negative

mode

Monitored Transitions (MRM)
Irbesartan: m/z 427.1 → 193.0 Irbesartan-d4:

m/z 431.1 → 193.0

Dwell Time ~200 ms per transition

Workflow and Process Diagrams
The following diagrams, generated using the DOT language, illustrate the key workflows in the

procurement and utilization of Irbesartan-d4 for bioanalytical research.
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Procurement and Quality Control Workflow for Irbesartan-d4

Identify Suppliers

Compare Specifications

Procure Irbesartan-d4

Certificate of Analysis Review

Internal QC Check

Release for Research Use
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Bioanalytical Workflow for Irbesartan Quantification

Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample

Spike with Irbesartan-d4 (IS)

Liquid-Liquid or Solid-Phase Extraction

Evaporation and Reconstitution

Inject Sample

Chromatographic Separation

Mass Spectrometric Detection

Peak Integration

Calculate Analyte/IS Ratio

Quantification via Calibration Curve
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To cite this document: BenchChem. [A Technical Guide to Commercial Irbesartan-d4 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602480#commercial-suppliers-of-irbesartan-d4-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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